Cas no 1596-65-2 (β-(2-Thiazolyl)-DL-alanine)

• Product Name: β-(2-Thiazolyl)-DL-alanine
• CAS No: 1596-65-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00011560
• CID: 117852
• PubChem ID: 4684973
• Update Time: 2025-10-31

β-(2-Thiazolyl)-DL-alanine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanoicacid, a-amino-
• (±)-2-Amino-3-(2-thiazolyl)propionic acid
• 2-amino-3-(1,3-thiazol-2-yl)propanoic acid
• BETA-(2-THIAZOLYL)-DL -ALANINE CRYSTALLINE
• H-β-(2-Thiazolyl)-DL-Ala-OH
• β-(2-Thiazolyl)-DL-alanine
• (+/-)-2-Amino-3-(2-thiazolyl)propionic acid
• 2-amino-3-(2-thiazolyl)propanoic acid
• 2-Amino-3-(thiazol-2-yl)propanoic acid
• 2-amino-3-thiazol-2-yl-propionic acid
• 2-Amino-3-thiazol-2-yl-propionsaeure
• 3-(2-thiazolyl)-DL-alanine
• 3-(thiazol-2-yl)alanine
• b-(2-thiazolyl)-dl-alanine
• H-beta-(2-Thiazolyl)-Ala-OH
• EN300-100881
• FT-0633690
• 1596-65-2
• MFCD00011560
• H-beta-(2-Thiazolyl)-DL-Ala-OH
• PXFXXRSFSGRBRT-UHFFFAOYSA-N
• SCHEMBL456949
• DTXSID90405545
• AKOS006229060
• beta -(2-Thiazolyl)-DL-alanine
• beta-(2-Thiazolyl)-DL-alanine
• InChI=1/C6H8N2O2S/c7-4(6(9)10)3-5-8-1-2-11-5/h1-2,4H,3,7H2,(H,9,10
• CS-0112587
• N13108
• 2-Amino-3-(thiazol-2-yl)propanoicacid
• J-009626
• H-DL-Ala(2-thiazolyl)-OH
• A810055
• alpha-Amino-thiazole-2-propionic acid
• AS-62067
• DL-Ala(2-thiazolyl)-OH
• 2-Methylpyridine borane complex solution; Borane, compd. with 2-Methylpyridine; Borane, compd. with 2-picoline (1:1); 2-Picoline-borane; Pic-BH3; alpha-Picoline-borane Adduct
• DB-043432
• Borane-?2-?methylpyridine Complex
• a-Amino-2-thiazolepropanoic Acid; 2-Thiazole-DL-alanine; 2-Thiazolealanine; 2-Thiazolyl-DL-alanine

• MDL： MFCD00011560
• Inchi： 1S/C6H8N2O2S/c7-4(6(9)10)3-5-8-1-2-11-5/h1-2,4H,3,7H2,(H,9,10)
• InChI Key： PXFXXRSFSGRBRT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.3
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: crystallization
• Density: 1.433
• Melting Point: 202-204 °C(lit.)
• Boiling Point: 339.9 °C at 760 mmHg
• Flash Point: 159.4 °C
• PSA: 104.45000
• LogP: 0.79780

β-(2-Thiazolyl)-DL-alanine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on β-(2-Thiazolyl)-DL-alanine

Professional Introduction to β-(2-Thiazolyl)-DL-alanine (CAS No. 1596-65-2)

β-(2-Thiazolyl)-DL-alanine, a compound with the chemical identifier CAS No. 1596-65-2, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This amino acid derivative, characterized by its thiazole ring fused with an alanine backbone, has garnered attention for its potential applications in drug development and biochemical research. The structural uniqueness of this molecule, combining the heterocyclic thiazole moiety with the amino acid functionality, positions it as a versatile scaffold for exploring novel pharmacological interactions.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a prominent structural motif in numerous biologically active compounds. Its presence in β-(2-Thiazolyl)-DL-alanine contributes to the molecule's ability to interact with biological targets in specific ways, making it a valuable candidate for medicinal chemistry investigations. Recent studies have highlighted the thiazole scaffold's role in modulating various biological pathways, including enzyme inhibition and receptor binding. This has spurred interest in derivatives like β-(2-Thiazolyl)-DL-alanine as potential leads for therapeutic agents.

In the realm of drug discovery, the alanine moiety in β-(2-Thiazolyl)-DL-alanine provides a flexible and well-tolerated side chain that can be modified to enhance pharmacokinetic properties or target specificity. The combination of these features makes this compound an attractive building block for designing molecules with tailored biological activities. Researchers have been exploring its utility in synthesizing novel inhibitors targeting key enzymes involved in metabolic pathways and inflammatory responses.

One of the most compelling aspects of β-(2-Thiazolyl)-DL-alanine is its potential in developing treatments for neurological disorders. The thiazole ring has shown promise in interacting with neurotransmitter receptors, suggesting that derivatives of this compound could exhibit effects on central nervous system function. Preliminary studies have indicated that modifications to the alanine side chain can fine-tune the compound's affinity for specific receptors, offering a pathway to develop more selective and potent therapeutic agents.

The synthesis of β-(2-Thiazolyl)-DL-alanine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also allow for greater control over stereochemistry, which is crucial for biological activity.

The pharmacological profile of β-(2-Thiazolyl)-DL-alanine has been investigated through both computational modeling and experimental validation. Molecular docking studies have provided insights into how this compound might bind to its intended targets, offering a rational basis for designing further derivatives. Experimental assays have corroborated these predictions by demonstrating inhibitory effects on relevant enzymes and receptors. These findings underscore the compound's potential as a lead molecule in drug development.

Beyond its pharmaceutical applications, β-(2-Thiazolyl)-DL-alanine holds promise in biochemical research as a probe for understanding enzyme mechanisms and metabolic pathways. Its unique structural features make it an excellent tool for studying protein-ligand interactions at an atomic level. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been utilized to elucidate the binding mode of this compound with biological targets, providing critical data for optimizing its pharmacological properties.

The future directions for research on β-(2-Thiazolyl)-DL-alanine include exploring its role in modulating immune responses and combating infectious diseases. The thiazole scaffold has been identified as a key structural element in compounds with immunomodulatory effects, suggesting that derivatives of this molecule could offer new strategies for treating inflammation and infections. Additionally, studies are underway to assess its potential as an antioxidant agent, leveraging the known properties of thiazole derivatives in neutralizing reactive oxygen species.

In conclusion, β-(2-Thiazolyl)-DL-alanine (CAS No. 1596-65-2) stands out as a promising compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features, combining a thiazole ring with an alanine backbone, make it a versatile scaffold for drug discovery and biochemical investigations. Ongoing research continues to uncover new possibilities for utilizing this compound in developing treatments for neurological disorders, metabolic diseases, and infectious conditions. As our understanding of its pharmacological properties deepens, so too does its potential to contribute to advancements in medicine and biotechnology.